Cas no 97136-23-7 (Benzeneacetaldehyde, 2-hydroxy-a-oxo-)

• Product Name: Benzeneacetaldehyde, 2-hydroxy-a-oxo-
• CAS No: 97136-23-7
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 751176
• PubChem ID: 321737
• Update Time: 2024-03-01

Benzeneacetaldehyde, 2-hydroxy-a-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2-hydroxy-a-oxo-
• Benzeneacetaldehyde, 2-hydroxy-α-oxo-
• (ortho-hydroxyphenyl)glyoxal

• Inchi： 1S/C8H6O3/c9-5-8(11)6-3-1-2-4-7(6)10/h1-5,10H
• InChI Key： CFSVWTAGZWCTFT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1O)(=O)C=O

Computed Properties

• Exact Mass: 150.031694049g/mol
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes